N-ethyl-3,5-dimethyl-4-oxo-N-[(2E)-3-phenylprop-2-en-1-yl]-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-ethyl-3,5-dimethyl-4-oxo-N-[(E)-3-phenylprop-2-enyl]thieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H21N3O2S/c1-4-23(12-8-11-15-9-6-5-7-10-15)20(25)17-14(2)16-18(26-17)21-13-22(3)19(16)24/h5-11,13H,4,12H2,1-3H3/b11-8+
• InChI Key: MNPLQNLXGAOFKI-DHZHZOJOSA-N
• Canonical SMILES: CCN(CC=CC1=CC=CC=C1)C(=O)C2=C(C3=C(S2)N=CN(C3=O)C)C
• Isomeric SMILES: CCN(C/C=C/C1=CC=CC=C1)C(=O)C2=C(C3=C(S2)N=CN(C3=O)C)C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

N-ethyl-3,5-dimethyl-4-oxo-N-[(2E)-3-phenylprop-2-en-1-yl]-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C20H21N3O2S and its molecular weight is 367.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.13544809 g/mol and the complexity rating of the compound is 586. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Pathways and Chemical Reactivity

Research on thienopyrimidine derivatives has showcased their synthesis through various chemical reactions, indicating the chemical versatility and reactivity of this class of compounds. For example, studies have described the synthesis of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives starting from related thioamide compounds. These synthetic pathways often involve reactions with hydrazine hydrate, dimethylformamide–dimethylacetal, and different amines through processes such as cyclization and the Dimroth rearrangement, highlighting the compound's potential as a precursor in heterocyclic chemistry (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Antimicrobial and Anticancer Applications

Thienopyrimidine derivatives have been explored for their antimicrobial and anticancer activities. Various studies have synthesized novel thienopyrimidine compounds and evaluated their biological activities, including their potential as antimicrobial and anticancer agents. Such research suggests the possibility of thienopyrimidine derivatives, including N-ethyl-3,5-dimethyl-4-oxo-N-[(2E)-3-phenylprop-2-en-1-yl]-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamide, being used in the development of new therapeutic agents (Rahmouni et al., 2016).

Structural and Electronic Analysis

The structural and electronic properties of thienopyrimidine derivatives have also been a subject of study, with research focusing on their crystal structure, quantum chemical analysis, and Hirshfeld surface analysis. Such studies provide valuable insights into the molecular structure, interaction energies, and potential reaction sites of thienopyrimidine compounds, which are essential for understanding their reactivity and designing derivatives with desired properties (Rajarajeswari G., Anil Kumar, & Katrahalli, 2020).